Cas no 1261476-13-4 (Ethyl 3-(3'-(difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(3'-(difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261476-13-4
• MF: C₁₃H₁₃F₅O₃
• MW: 312.232541799545
• CID: 4988774
• Update Time: 2025-05-19

Ethyl 3-(3'-(difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-(difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C13H13F5O3/c1-2-20-10(19)7-6-8-4-3-5-9(21-12(14)15)11(8)13(16,17)18/h3-5,12H,2,6-7H2,1H3
• InChI Key： NHKUKCVDRVFWAT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCC(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3'-(difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(3'-(difluoromethoxy-2'-(trifluoromethyl)phenyl)propionate) and Its Applications in Modern Chemical Biology

Ethyl 3-(3'-(difluoromethoxy-2'-(trifluoromethyl)phenyl)propionate), with the CAS number 1261476-13-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its difluoromethoxy and trifluoromethyl substituents, exhibits a high degree of chemical stability and reactivity, making it a valuable tool in the development of novel pharmaceuticals and agrochemicals.

The presence of the difluoromethoxy group in Ethyl 3-(3'-(difluoromethoxy-2'-(trifluoromethyl)phenyl)propionate) imparts a strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This feature is particularly useful in the design of molecules that require precise control over their reactivity, such as in the synthesis of protease inhibitors or kinase inhibitors. The trifluoromethyl group, on the other hand, enhances the lipophilicity of the compound, which can improve its bioavailability and membrane permeability. These properties make Ethyl 3-(3'-(difluoromethoxy-2'-(trifluoromethyl)phenyl)propionate) an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity. The introduction of fluorine atoms into organic molecules can lead to significant changes in their pharmacokinetic properties, including increased metabolic stability, improved binding affinity to biological targets, and enhanced resistance to enzymatic degradation. Ethyl 3-(3'-(difluoromethoxy-2'-(trifluoromethyl)phenyl)propionate) exemplifies these benefits, as its structure incorporates both difluoromethoxy and trifluoromethyl groups, which are known to enhance molecular interactions with biological targets.

The synthesis of Ethyl 3-(3'-(difluoromethoxy-2'-(trifluoromethyl)phenyl)propionate) involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the introduction of the difluoromethoxy group at the 3-position of the phenyl ring, followed by the addition of the trifluoromethyl group at the 2-position. These steps often involve advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution reactions. The choice of reagents and catalysts is critical to achieving the desired product with minimal side reactions.

The applications of Ethyl 3-(3'-(difluoromethoxy-2'-()phenyl)propionate are diverse and span across multiple fields. In pharmaceutical research, this compound has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features make it a suitable candidate for designing molecules that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, researchers have investigated its potential as a precursor for developing small-molecule inhibitors that modulate enzyme activity or receptor binding.

In agrochemical research, Ethyl 3-(3'-(difluoromethoxy-2'-()phenyl)propionate has been studied for its potential as a component in crop protection agents. The presence of fluorine atoms can enhance the efficacy and stability of agrochemicals, leading to improved crop yields and resistance to pests and diseases. Additionally, this compound has shown promise in materials science applications due to its ability to form stable complexes with other molecules. These complexes can be used in various industrial processes, including catalysis and polymerization.

The latest research on Ethyl 3-(3'-(difluoromethoxy-2'-()phenyl)propionate has highlighted its potential as a versatile building block in synthetic chemistry. Recent studies have demonstrated its utility in constructing complex molecular architectures through modular synthetic approaches. These studies have not only expanded our understanding of fluorinated compounds but also provided new insights into their reactivity and function. The development of innovative synthetic strategies has enabled researchers to access novel derivatives of Ethyl 3-(3'-(difluoromethoxy-2'((\t strength/tri fluo methyl)) propionate), further broadening its applications.

In conclusion, Ethyl 3-((\t strength/difuoro methoxy)-2'(t/tri fluo methyl)) phenylethanoate (CAS no: \t<1261476-13-4>\t)) is a compound with remarkable potential across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery, agrochemicals, and materials science. As our understanding of fluorinated compounds continues to grow, so too will their applications in addressing some of the most pressing challenges facing modern society.